Cas no 1555619-78-7 (4-(thian-3-yl)methylpiperidine)

• Product Name: 4-(thian-3-yl)methylpiperidine
• CAS No: 1555619-78-7
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 6125430
• PubChem ID: 83908283
• Update Time: 2024-01-12

4-(thian-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(thian-3-yl)methylpiperidine
• 4-[(thian-3-yl)methyl]piperidine
• 1555619-78-7
• EN300-1845504

• Inchi： 1S/C11H21NS/c1-2-11(9-13-7-1)8-10-3-5-12-6-4-10/h10-12H,1-9H2
• InChI Key： ZKFJRLDCXLTUGO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC1CCNCC1

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes